Cas no 864263-02-5 (4-(2-fluorophenoxy)phenylmethanamine)

• Product Name: 4-(2-fluorophenoxy)phenylmethanamine
• CAS No: 864263-02-5
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD04971076
• CID: 2855722
• PubChem ID: 19576714
• Update Time: 2025-04-21

4-(2-fluorophenoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)-benzylamine
• 4-(2-fluorophenoxy)phenylmethanamine
• (4-(2-Fluorophenoxy)phenyl)methanamine
• SB78805
• SCHEMBL507282
• DB-179230
• 4-(2-Fluorophenoxy)benzenemethanamine
• STK349850
• BS-53208
• 4-(2-fluorophenyloxy)benzylamine
• EN300-229891
• MFCD04971076
• 4-(2'-Fluorophenoxy)-benzylamine
• 1-[4-(2-fluorophenoxy)phenyl]methanamine
• 4-(2-Fluorophenoxy)benzyl amine
• 4-(2-fluorophenoxy)benzylamine
• [4-(2-fluorophenoxy)phenyl]methanamine
• QYXCKJOXQGBFIV-UHFFFAOYSA-N
• 864263-02-5
• CS-0226778
• AKOS000218028
• E84724
• DTXSID101285256
• PJB26302

• MDL： MFCD04971076
• Inchi： 1S/C13H12FNO/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-8H,9,15H2
• InChI Key： QYXCKJOXQGBFIV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

4-(2-fluorophenoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)